
Potential Therapeutic Effects of Glycyl-L-
histidine: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: H-Gly-His-OH.HCl

Cat. No.: B1371775 Get Quote

Disclaimer: This technical guide explores the potential therapeutic effects of the dipeptide

Glycyl-L-histidine (Gly-His). It is crucial to note that direct scientific evidence from in vitro, in

vivo, or clinical studies specifically investigating the bioactivity of Glycyl-L-histidine is largely

absent from the current body of scientific literature. The following information is therefore

primarily based on an inferential analysis of the well-documented therapeutic properties of its

constituent amino acids, L-glycine and L-histidine. The central hypothesis of this guide is that

Glycyl-L-histidine, upon administration, is likely to undergo enzymatic hydrolysis into its

constituent amino acids, which then exert their individual biological effects.

Introduction
Glycyl-L-histidine (Gly-His) is a dipeptide composed of the amino acids glycine and L-histidine.

While the therapeutic potential of many peptides is an active area of research, Gly-His itself

has not been the subject of extensive investigation. In contrast, its constituent amino acids are

known to play significant roles in a multitude of physiological processes, exhibiting antioxidant,

anti-inflammatory, cytoprotective, and neuromodulatory properties. This guide will delve into the

established therapeutic effects of glycine and L-histidine to build a scientifically-grounded case

for the potential applications of Glycyl-L-histidine as a pro-drug for these beneficial amino

acids.

Proposed Mechanism of Action: Enzymatic
Hydrolysis
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The primary proposed mechanism of action for orally or systemically administered Glycyl-L-

histidine is its rapid hydrolysis by dipeptidases, which are present in various tissues and

plasma, into free L-glycine and L-histidine. This enzymatic cleavage would release the

individual amino acids to exert their respective biological activities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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